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Compound of Interest

Compound Name: Mepronil

Cat. No.: B1676284

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the benzanilide fungicide Mepronil with other
notable fungicides from the same chemical class, focusing on their performance backed by
experimental data. Benzanilide fungicides, a key subgroup of Succinate Dehydrogenase
Inhibitors (SDHIs), play a crucial role in the management of a variety of fungal plant diseases.
Their primary mode of action involves the inhibition of complex Il in the mitochondrial
respiratory chain, a vital process for fungal cellular energy production.

Performance Data

The efficacy of benzanilide fungicides can be quantified by metrics such as the Effective
Concentration 50 (EC50), which represents the concentration of a fungicide that inhibits 50% of
the mycelial growth of a target pathogen. The following table summarizes the in vitro efficacy of
Mepronil and other benzanilide fungicides against Rhizoctonia solani, the causal agent of rice
sheath blight and other significant plant diseases.
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o Chemical Target
Fungicide EC50 (mgl/L) Source
Class Pathogen
) Benzanilide Rhizoctonia
Mepronil ) 0.094 + 0.02 [1]
(SDHI) solani
_ Benzanilide Rhizoctonia
Boscalid ) 2.04 £0.36 [1]
(SDHI) solani
) Benzanilide Rhizoctonia
Carboxin ) <10 [2]
(SDHI) solani

Note: Data for Mepronil/Boscalid and Carboxin are from separate studies and may not be
directly comparable due to potential variations in experimental conditions.

Mechanism of Action: SDHI Signaling Pathway

Benzanilide fungicides, as part of the broader SDHI class (FRAC Group 7), share a common
mechanism of action. They target and inhibit the activity of the succinate dehydrogenase (SDH)
enzyme, also known as complex Il, in the mitochondrial electron transport chain of fungi. This
inhibition disrupts the production of adenosine triphosphate (ATP), the primary energy currency
of the cell, ultimately leading to fungal cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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